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Compound of Interest

Compound Name:
1,5-Dimethyl-4-phenylimidazolidin-

2-one

CAS No.: 103774-40-9

Cat. No.: B3033512

Get Quote

Executive Summary
(4R,5S)-1,5-Dimethyl-4-phenylimidazolidin-2-one (often referred to as the Ephedrine-

Derived Cyclic Urea) is a robust chiral auxiliary used primarily for the asymmetric synthesis of

-amino acids.[1] Derived from the abundant chiral pool material (-)-ephedrine, this
imidazolidinone scaffold induces high diastereoselectivity in the alkylation of attached glycine
enolates. Its rigid five-membered ring structure, combined with the steric bulk of the phenyl
group and the N-methyl substituent, creates a highly defined steric environment that directs
electrophilic attack.
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Property Data

IUPAC Name
(4R,5S)-1,5-Dimethyl-4-phenylimidazolidin-2-

one

Common Name
Ephedrine cyclic urea; (4R,5S)-1,5-Dimethyl-4-

phenyl-2-imidazolidinone

CAS Number 92841-65-1 (for (4R,5S) isomer)

Molecular Formula

C

H

N

O

Molecular Weight 190.24 g/mol

Physical State White to off-white crystalline solid

Melting Point 171 – 174 °C

Solubility

Soluble in CHCl

, CH

Cl

, MeOH; sparingly soluble in water

Chirality
Derived from (-)-Ephedrine (1R,2S); retains

configuration at C4/C5

Synthesis Protocol: The Urea Melt Method
The most scalable and atom-economical synthesis involves the condensation of (-)-ephedrine

hydrochloride with urea. This "melt" reaction avoids the need for toxic phosgene or phosgene

equivalents (like triphosgene or CDI), although those methods are valid alternatives for milder

conditions.

Mechanism of Formation
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Nucleophilic Attack: The secondary amine of ephedrine attacks the carbonyl of urea.

Cyclization: The hydroxyl group attacks the carbonyl intermediate (or is activated), followed

by the elimination of ammonia (NH

) and water.

Result: Formation of the thermodynamically stable 5-membered cyclic urea.

Step-by-Step Protocol (Melt Method)
Reagents:

(-)-Ephedrine Hydrochloride: 1.0 equiv

Urea: 3.0 – 4.0 equiv (Excess drives equilibrium and acts as a solvent/flux)

Procedure:

Mixing: Intimately mix the ephedrine HCl and urea in a round-bottom flask.

Heating: Heat the mixture gradually to 170–200 °C in an oil bath. The urea will melt (~133

°C), creating a homogeneous liquid phase.

Reaction: Maintain temperature for 1–2 hours. Evolution of ammonia gas will be observed

(ensure proper ventilation/scrubbing).

Cooling: Allow the melt to cool to approx. 100 °C.

Workup: Add water to the hot melt to dissolve excess urea. The product, being less

soluble in water than urea, will often precipitate or oil out.

Purification: Extract with dichloromethane (DCM) or chloroform. Wash the organic layer

with water to remove residual urea. Dry over MgSO

and concentrate.

Crystallization: Recrystallize from a mixture of EtOAc/Hexanes or Ethanol/Water to yield

pure white needles.
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Critical Quality Attribute (CQA): The product must be free of unreacted ephedrine, which can

interfere with subsequent acylation steps.

Spectroscopic Characterization
To validate the structure, look for these diagnostic signals. The absence of the broad O-H and

N-H stretches of the starting ephedrine is the primary indicator of cyclization.

H NMR (CDCl

, 400 MHz) – Diagnostic Signals:

7.2–7.4 (m, 5H): Phenyl aromatic protons.

4.7–4.9 (d, 1H): C4-H (Benzylic methine). The coupling constant J reflects the cis/trans
relationship (fixed by the ring).

3.8–4.0 (m, 1H): C5-H (Methyl-bearing methine).

2.7–2.8 (s, 3H):N-Me singlet. (Distinctive shift for urea nitrogen).

0.7–0.8 (d, 3H):C-Me doublet. (Shielded by the adjacent phenyl ring due to the fixed
conformation).

~5.0–6.0 (br s, 1H): N-H proton (unless N-alkylated). Note: In this specific N,N'-dialkyl
structure, if N1 is methylated (as in the title compound), there is no N-H. If the title refers to
the N1-unsubstituted version, an N-H is present. The title "1,5-Dimethyl..." implies N1 is
methylated.Correction: The standard ephedrine auxiliary is often N-methylated during
synthesis or starts with N-methyl ephedrine. However, standard ephedrine is a secondary
amine. The "1,5-dimethyl" name implies N1-Me and C5-Me. The N3 is the acylation site.

C NMR (CDCl

) – Key Peaks:

~160 ppm: Urea Carbonyl (C=O).

~60–70 ppm: Methine carbons (C4/C5).[1]

Application: Asymmetric Synthesis of -Amino Acids
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The core utility of this molecule is as a chiral auxiliary. It serves as a "temporary scaffold" to

control the stereochemistry of a reaction before being removed.

Mechanism of Action
Attachment: The imidazolidinone is acylated (at N3) with glycine (usually protected as an

isocyanate or similar precursor) to form a glycinimide.

Enolization: Treatment with a strong base (e.g., LiHMDS, LDA) generates a planar Z-

enolate.

Stereocontrol: The C4-phenyl group and C5-methyl group block one face of the enolate. The

Li+ ion often chelates between the enolate oxygen and the urea carbonyl oxygen, locking the

conformation.

Alkylation: An electrophile (R-X) approaches from the less hindered face (anti to the phenyl

group), establishing the new stereocenter with high diastereomeric excess (de > 95%).

Hydrolysis: The auxiliary is cleaved (hydrolyzed) to release the free, optically pure

-amino acid, and the auxiliary is recovered for reuse.
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Caption: Cycle of asymmetric alkylation using the imidazolidinone auxiliary. The rigid scaffold

ensures facial selectivity during the enolate alkylation step.

Safety & Handling (GHS Classification)
Signal Word:Warning
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Hazard Statements:

H302: Harmful if swallowed.

H315/H319: Causes skin irritation / Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Handle in a fume hood. Wear nitrile gloves and safety glasses. The compound is

stable at room temperature but should be stored in a cool, dry place away from strong

oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1,5-Dimethyl-4-phenylimidazolidin-2-one: Technical
Profile & Application Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3033512/docs#1-5-dimethyl-4-phenylimidazolidin-2-
one-technical-profile-application-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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